Cas no 51895-55-7 (1,2-Ethanediamine,N1-[3-(tributoxysilyl)propyl]-)

1,2-Ethanediamine,N1-[3-(tributoxysilyl)propyl]- structure
51895-55-7 structure
Product Name:1,2-Ethanediamine,N1-[3-(tributoxysilyl)propyl]-
CAS No:51895-55-7
MF:C17H40N2O3Si
MW:348.596606254578
CID:371783
PubChem ID:104003
Update Time:2025-04-19

1,2-Ethanediamine,N1-[3-(tributoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-[3-(tributoxysilyl)propyl]-
    • N'-(3-tributoxysilylpropyl)ethane-1,2-diamine
    • N-[3-(tributoxysilyl)propyl]ethylenediamine
    • N-(3-(Tributoxysilyl)propyl)ethylenediamine
    • N-[3-(tributoxysilyl)propyl]ethane-1,2-diamine
    • NS00056482
    • 51895-55-7
    • DTXSID30199850
    • SCHEMBL37898
    • EINECS 257-499-5
    • Inchi: 1S/C17H40N2O3Si/c1-4-7-14-20-23(21-15-8-5-2,22-16-9-6-3)17-10-12-19-13-11-18/h19H,4-18H2,1-3H3
    • InChI Key: UTQYJVXHFBBNJJ-UHFFFAOYSA-N
    • SMILES: [Si](CCCNCCN)(OCCCC)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 348.281
  • Monoisotopic Mass: 348.28082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.7

Experimental Properties

  • Density: 0.925
  • Boiling Point: 402.4°Cat760mmHg
  • Flash Point: 197.2°C
  • Refractive Index: 1.453
  • PSA: 65.74
  • LogP: 4.40500
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